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Compound of Interest

Compound Name: Coenzyme Q11

Cat. No.: B1434555 Get Quote

This guide provides essential safety, handling, and disposal information for Coenzyme Q11
(CoQ11) tailored for researchers, scientists, and drug development professionals. Due to the

limited availability of specific safety data for Coenzyme Q11, the following recommendations

are based on the well-documented safety profile of its close structural analog, Coenzyme Q10

(CoQ10), and established best practices for laboratory chemical handling.

Coenzyme Q11 is a lipid-soluble compound belonging to the ubiquinone family, structurally

similar to Coenzyme Q10 but with a longer isoprenoid side chain.[1][2] Both are involved in

cellular respiration and energy production.[1][2] Safety data sheets for Coenzyme Q10

consistently classify it as a non-hazardous substance, suggesting that Coenzyme Q11 is likely

to have a similar low-hazard profile.[3][4] However, as the toxicological properties of

Coenzyme Q11 have not been fully investigated, prudent laboratory practices should always

be observed.

Hazard Assessment and Chemical Properties
A thorough risk assessment should be conducted before handling Coenzyme Q11. The

primary potential routes of exposure are inhalation of dust, skin contact, and eye contact.

Based on data for the closely related Coenzyme Q10, the substance is a solid, odorless

powder that is insoluble in water.[5]

Table 1: Chemical and Physical Properties of Coenzyme Q Analogues
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Property Coenzyme Q11 Coenzyme Q10 Data Source

Molecular Formula C64H98O4 C59H90O4 [1][6]

Molecular Weight 931.5 g/mol 863.37 g/mol [2][7]

Appearance
Not specified, likely a

yellow/orange powder

Yellow to orange

crystalline powder
[5][8]

Solubility Insoluble in water Insoluble in water [5]

Melting Point Not specified ~49 °C / 120.2 °F [5]

Stability
Stable under normal

conditions

Stable under normal

conditions
[5]

Personal Protective Equipment (PPE) Protocol
While Coenzyme Q10 is not classified as hazardous, adherence to standard laboratory PPE

protocols is mandatory to minimize exposure and ensure a safe working environment.[3]

Eye and Face Protection
Standard Use: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5]

Splash Hazard: If there is a significant risk of splashing, such as when working with

solutions, a face shield should be worn in addition to safety goggles.[9]

Skin and Body Protection
Gloves: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[5] Gloves

should be inspected for integrity before use and changed immediately if contaminated.

Lab Coat: A standard laboratory coat should be worn to protect street clothing and prevent

skin contact.[9]

Additional Protection: For tasks involving large quantities of the substance or a higher risk of

dispersal, consider additional protective clothing.[10]
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Respiratory Protection
Normal Conditions: Under normal use conditions with adequate ventilation, respiratory

protection is generally not required.[5]

Dust Generation: If handling procedures are likely to generate dust (e.g., weighing large

quantities of powder, scraping), work should be conducted in a fume hood or a ventilated

enclosure to avoid inhalation. If such controls are not available, a NIOSH-approved

respirator (e.g., N95) may be necessary.[10]

Table 2: Recommended PPE for Handling Coenzyme Q11

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing small

quantities (<1g)
Safety glasses Nitrile gloves Lab coat

Not required with

good ventilation

Preparing

solutions
Safety goggles Nitrile gloves Lab coat

Not required with

good ventilation

Handling large

quantities (>1g)

of powder

Safety goggles Nitrile gloves Lab coat

Recommended

(work in fume

hood or use N95

respirator)

Cleaning spills Safety goggles Nitrile gloves Lab coat
Recommended if

dust is generated

Operational and Disposal Plans
Safe Handling Procedures

Ventilation: Handle Coenzyme Q11 in a well-ventilated area. For procedures that may

generate dust, use a chemical fume hood.[5]

Avoid Dust Formation: Take care to minimize the generation of dust when handling the solid

material.[5]
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Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[5]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Some

suppliers recommend storing Coenzyme Q10 in a freezer.[5]

Spill Management
Containment: For small spills, sweep up the solid material, avoiding dust generation, and

place it into a suitable container for disposal.[5]

Ventilation: Ensure the area is well-ventilated.

PPE: Wear the appropriate PPE as outlined above during cleanup.

Waste Disposal
Procedure: Dispose of waste Coenzyme Q11 and any contaminated materials in

accordance with local, state, and federal regulations. Do not empty into drains.[5]

Classification: As Coenzyme Q10 is not classified as a hazardous substance, the waste may

not be considered hazardous. However, it is crucial to confirm with your institution's

environmental health and safety (EHS) department for proper disposal procedures.

Visual Workflow: PPE Selection Logic
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with Coenzyme Q11.

Caption: PPE selection workflow for handling Coenzyme Q11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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